2,2,2-Trifluoroethanethiol
Overview
Description
2,2,2-Trifluoroethanethiol, also known as TFET, is an organic compound that is colorless and has a pungent odor . It falls into the category of sulfur-containing compounds and finds utility in a range of chemical reactions .
Synthesis Analysis
2,2,2-Trifluoroethanol (TFE) is a fluorinated compound used as a solvent in organic synthesis . Peptides and proteins are experimentally studied using TFE as a cosolvent . In TFE, hydrogen peroxide is effective for oxidizing sulfur compounds .Chemical Reactions Analysis
The gas phase acidity and basicity of 2,2,2-trifluoroethanethiol (TFET) has been investigated by Fourier transform ion cyclotron resonance spectroscopy . The reaction of 2,2,2-trifluoroethanethiol on Mo (110) surface was studied using temperature-programmed section, Auger electron, and infrared spectroscopies .Scientific Research Applications
Solvent in Organic Synthesis
2,2,2-Trifluoroethanethiol is commonly used as a solvent in organic synthesis . Its unique properties make it suitable for a wide range of reactions.
Co-solvent in Protein and Peptide Studies
In addition to its use in organic synthesis, 2,2,2-Trifluoroethanethiol can also be used as a co-solvent in the experimental study of proteins and peptides . This can help researchers better understand the structure and function of these biological molecules.
Gas Phase Acidity and Basicity Studies
The gas phase acidity and basicity of 2,2,2-Trifluoroethanethiol (TFET) has been investigated by Fourier transform ion cyclotron resonance spectroscopy . This kind of research can provide valuable insights into the properties of TFET and similar compounds.
Surface Reaction Studies
The reaction of 2,2,2-Trifluoroethanethiol on Mo(110) surface has been studied using temperature-programmed section, Auger electron and infrared spectroscopies . This research can help scientists understand how TFET interacts with different surfaces, which can be useful in various fields such as materials science and catalysis.
Formation of Charge Transfer Complexes
2,2,2-Trifluoroethanethiol is basic in nature and forms charge transfer complexes with molecular iodine . This property can be exploited in various chemical reactions and processes.
Safety and Hazards
2,2,2-Trifluoroethanethiol is extremely flammable and toxic if swallowed or inhaled . It causes serious eye damage and may damage fertility . It may cause damage to organs through prolonged or repeated exposure if inhaled . It is advised to work under a hood, avoid inhaling the substance/mixture, and avoid the generation of vapors/aerosols .
Mechanism of Action
Target of Action
2,2,2-Trifluoroethanethiol is a fluorinated thiol . The primary targets of this compound are electrophiles . Electrophiles are species that are attracted to electrons and participate in chemical reactions by accepting an electron pair in order to bond to a nucleophile .
Mode of Action
2,2,2-Trifluoroethanethiol operates as a nucleophile . Nucleophiles are species that donate an electron pair to an electrophile to form a chemical bond . Therefore, 2,2,2-Trifluoroethanethiol interacts with its targets (electrophiles) by donating an electron pair, resulting in the formation of a new chemical bond .
Biochemical Pathways
It is known that this compound can undergo oxidation and reduction reactions , which are fundamental types of reactions in biochemistry.
Result of Action
Its ability to form charge transfer complexes with molecular iodine suggests that it may influence the electronic properties of molecules and potentially affect cellular processes that depend on these properties.
Action Environment
The action, efficacy, and stability of 2,2,2-Trifluoroethanethiol can be influenced by various environmental factors. For instance, its reactivity with electrophiles can be affected by the presence of other nucleophiles or electrophiles in the environment. Additionally, factors such as temperature and pH could potentially influence its stability and reactivity .
properties
IUPAC Name |
2,2,2-trifluoroethanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3F3S/c3-2(4,5)1-6/h6H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYRLLAOLJVDVNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)F)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3F3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30399717 |
Source
|
| Record name | 2,2,2-Trifluoroethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30399717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-Trifluoroethanethiol | |
CAS RN |
1544-53-2 |
Source
|
| Record name | 2,2,2-Trifluoroethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30399717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,2-Trifluoroethanethiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
